2,3-Diphenylquinoxaline-6-carboxylic Acid
2,3-Diphenylquinoxaline-6-carboxylic Acid
Akt1, 2, and 3 are serine/threonine protein kinases in the phosphatidylinositol 3 (PI3)-kinase signalling pathway that play a critical role in the regulation of cell proliferation and survival. Following recruitment of Akt to the plasma membrane, phosphorylation at threonine 308 and serine 473 (Akt1 numbering) by phosphoinositide-dependent kinases (PDK) 1 and 2 results in full activation of the enzyme. CAY10567 is an Akt1 translocation inhibitor. At a concentration of 12.5 µM, it prevents the translocation of Akt1 by apparently compromising the function of the PH domain. A structurally similar compound inhibits kinase activity in vitro with an EC50 value of 12 µM by binding to the kinase domain. CAY10567 also inhibits hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase (RdRp) with an IC50 value of 79 µM.
Brand Name:
Vulcanchem
CAS No.:
32387-96-5
VCID:
VC0014975
InChI:
InChI=1S/C21H14N2O2/c24-21(25)16-11-12-17-18(13-16)23-20(15-9-5-2-6-10-15)19(22-17)14-7-3-1-4-8-14/h1-13H,(H,24,25)
SMILES:
C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C(=O)O)N=C2C4=CC=CC=C4
Molecular Formula:
C21H14N2O2
Molecular Weight:
326.3 g/mol
2,3-Diphenylquinoxaline-6-carboxylic Acid
CAS No.: 32387-96-5
Reference Standards
VCID: VC0014975
Molecular Formula: C21H14N2O2
Molecular Weight: 326.3 g/mol
| CAS No. | 32387-96-5 |
|---|---|
| Product Name | 2,3-Diphenylquinoxaline-6-carboxylic Acid |
| Molecular Formula | C21H14N2O2 |
| Molecular Weight | 326.3 g/mol |
| IUPAC Name | 2,3-diphenylquinoxaline-6-carboxylic acid |
| Standard InChI | InChI=1S/C21H14N2O2/c24-21(25)16-11-12-17-18(13-16)23-20(15-9-5-2-6-10-15)19(22-17)14-7-3-1-4-8-14/h1-13H,(H,24,25) |
| Standard InChIKey | LFWGZXMTCUOPFI-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C(=O)O)N=C2C4=CC=CC=C4 |
| Canonical SMILES | C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C(=O)O)N=C2C4=CC=CC=C4 |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Akt1, 2, and 3 are serine/threonine protein kinases in the phosphatidylinositol 3 (PI3)-kinase signalling pathway that play a critical role in the regulation of cell proliferation and survival. Following recruitment of Akt to the plasma membrane, phosphorylation at threonine 308 and serine 473 (Akt1 numbering) by phosphoinositide-dependent kinases (PDK) 1 and 2 results in full activation of the enzyme. CAY10567 is an Akt1 translocation inhibitor. At a concentration of 12.5 µM, it prevents the translocation of Akt1 by apparently compromising the function of the PH domain. A structurally similar compound inhibits kinase activity in vitro with an EC50 value of 12 µM by binding to the kinase domain. CAY10567 also inhibits hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase (RdRp) with an IC50 value of 79 µM. |
| Synonyms | 2,3-Diphenyl-6-carboxyquinoxaline; 2,3-Diphenyl-6-quinoxalinecarboxylic Acid; BML-257 |
| PubChem Compound | 629852 |
| Last Modified | Nov 11 2021 |
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